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Compound of Interest

Compound Name: Pyrazine-d4

Cat. No.: B050138

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability and research applications of Pyrazine-d4 (Perdeuterated pyrazine). Pyrazine-d4
serves as a crucial internal standard in analytical chemistry, particularly in mass spectrometry-
based quantitative studies, due to its chemical similarity to its non-deuterated counterpart and
distinct mass difference. This guide offers a detailed overview of its commercial suppliers, an
exemplary experimental protocol for its use in stable isotope dilution analysis, and
visualizations of the underlying principles and workflows.

Commercial Suppliers of Pyrazine-d4

For researchers looking to source Pyrazine-d4, a variety of chemical suppliers offer this
compound in different quantities and purities. The following table summarizes the key
guantitative data from prominent commercial vendors.
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Catalog Isotopic
= I Number Purity Chemical Molecular CAS Molecular
upplier
2 (Example (atom % Purity Formula Number Weight
) D)
Sigma- 84.11
_ 340456 =98 299% (CP)  CaDaN:2 1758-62-9
Aldrich g/mol
Santa Cruz
Not Not 84.11
Biotechnol sc-214421 » » CaDaN2 1758-62-9
specified specified g/mol
0gy
MedChem HY- Not Not 84.11
N N CaDaN:2 1758-62-9
Express W013040S  specified specified g/mol
LGC TRC- Not Not 84.06
» . CaDaNz 1758-62-9
Standards P840747 specified specified g/mol
50-178-
_ 8055
Fisher o 84.11
S (distributor 98 99% (CP) CaDaN2 1758-62-9
Scientific ) g/mol
for Sigma-
Aldrich)

The Role of Pyrazine-d4 in Quantitative Analysis

Stable isotope-labeled compounds like Pyrazine-d4 are indispensable tools in analytical
chemistry for enhancing the accuracy and precision of quantitative measurements, especially in
complex biological or environmental matrices. The fundamental principle behind its application
is the concept of Isotope Dilution Mass Spectrometry (IDMS).

In a typical IDMS workflow, a known quantity of the isotopically labeled standard (Pyrazine-d4)
is added to a sample containing the analyte of interest (native pyrazine or its derivatives). The
labeled standard, being chemically identical to the analyte, experiences the same physical and
chemical changes during sample preparation, extraction, and analysis. Any loss of the analyte
during these steps will be accompanied by a proportional loss of the internal standard. By
measuring the ratio of the signal from the native analyte to that of the isotopically labeled
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standard in the mass spectrometer, one can accurately quantify the amount of the analyte in
the original sample, as the ratio remains constant regardless of sample loss.
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Principle of Isotope Dilution
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Experimental Workflow for Pyrazine Quantification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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